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Compound of Interest

Compound Name: RY785

Cat. No.: B593673 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of RY785, a potent and selective voltage-gated potassium (Kv2) channel inhibitor. The

following procedures are designed to ensure the safety of laboratory personnel and compliance

with standard regulations.

Key Properties of RY785
The following table summarizes the key quantitative and identifying information for RY785.

Property Value

CAS Number 1393748-80-5

Molecular Formula C₂₁H₂₀N₄O₂S

Molecular Weight 392.47 g/mol

Purity 97.01%

IC₅₀ for Kv2.2 0.05 µM

Storage (In solvent)
-80°C for 6 months; -20°C for 1 month (protect

from light)
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According to the Safety Data Sheet (SDS) provided by the manufacturer, RY785 is not

classified as a hazardous substance or mixture[1]. However, it is imperative to adhere to all

local, state, and federal regulations for chemical waste disposal.

Step-by-Step Disposal Guidance:

Consult Local Regulations: Before disposal, consult your institution's Environmental Health

and Safety (EHS) department or equivalent authority to ensure compliance with local and

national regulations[2].

Original Container: Whenever possible, leave the chemical in its original container. This

ensures that the waste is clearly identified.

Labeling: Ensure the container is clearly labeled with the chemical name "RY785" and any

other identifiers required by your institution.

Segregation: Do not mix RY785 waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

Collection: Store the waste container in a designated, secure area until it is collected by a

certified chemical waste disposal service.

Experimental Protocol: Inhibition of Kv2.1 Channels
The following is a generalized protocol for studying the inhibitory effects of RY785 on Kv2.1

channels, based on published research.

Objective: To measure the use-dependent inhibition of Kv2.1 potassium channels by RY785 in

a whole-cell voltage-clamp experiment.

Materials:

Cells expressing Kv2.1 channels (e.g., CHO-K1 cells)

RY785 stock solution (e.g., 10 mM in DMSO)

Vehicle (DMSO)
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External and internal solutions for patch-clamp recording

Voltage-clamp amplifier and data acquisition system

Methodology:

Prepare a working solution of RY785 (e.g., 1 µM) in the external recording solution.

Establish a whole-cell patch-clamp recording from a Kv2.1-expressing cell.

Record baseline Kv2.1 currents using a voltage protocol that involves a holding potential of

-100 mV and depolarizing steps to +40 mV.

Perfuse the cell with the vehicle solution and record currents to establish a control.

Apply the 1 µM RY785 solution to the cell.

Continuously monitor the Kv2.1 current during repeated depolarizing voltage steps to

observe the progressive, use-dependent block of the channel.

Analyze the rate and extent of current inhibition to determine the kinetics of RY785 action.

Visualizations
The following diagrams illustrate the general workflow for chemical waste disposal and the

mechanism of action for RY785.
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Caption: General workflow for laboratory chemical waste disposal.
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RY785 Mechanism of Action on Kv2.1 Channel
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Caption: Mechanism of use-dependent inhibition of Kv2.1 by RY785.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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